Cas no 1531557-46-6 (2-(4-chloro-3-methoxyphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(4-chloro-3-methoxyphenyl)ethane-1-sulfonyl chloride
• CAS No: 1531557-46-6
• MF: C₉H₁₀Cl₂O₃S
• MW: 269.144899845123
• CID: 6605334
• PubChem ID: 83742579
• Update Time: 2025-05-24

2-(4-chloro-3-methoxyphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxyphenyl)ethane-1-sulfonyl chloride
• 1531557-46-6
• EN300-1989427

• Inchi： 1S/C9H10Cl2O3S/c1-14-9-6-7(2-3-8(9)10)4-5-15(11,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： QNXAJKGJZUHZKY-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC(=C(C=1)OC)Cl)(=O)=O

Computed Properties

• Exact Mass: 267.9727707g/mol
• Monoisotopic Mass: 267.9727707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-chloro-3-methoxyphenyl)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(4-chloro-3-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1531557-46-6)

2-(4-chloro-3-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1531557-46-6) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. This compound features a unique chloro-methoxy phenyl backbone coupled with a reactive sulfonyl chloride group, making it a versatile building block for drug discovery and material science. Its molecular structure, C9H10Cl2O3S, offers excellent reactivity for cross-coupling reactions, a topic frequently searched by chemists exploring catalysis and green chemistry applications.

Recent trends in AI-driven drug design and high-throughput screening have amplified interest in 1531557-46-6, as researchers seek efficient synthetic pathways for biologically active molecules. The compound’s 4-chloro-3-methoxyphenyl moiety is particularly valuable for constructing kinase inhibitors and antioxidant agents, aligning with current cancer research and neuroprotection studies. Laboratories often query its NMR spectra, HPLC purity, and storage conditions, reflecting its role in quality control protocols.

From an industrial perspective, 2-(4-chloro-3-methoxyphenyl)ethane-1-sulfonyl chloride is pivotal in agrochemical development, especially for crop protection formulations. Its sulfonylation potential is leveraged to create herbicides and fungicides, addressing global demands for sustainable agriculture. Environmental scientists also investigate its degradation products, a hot topic in eco-friendly chemistry forums.

For patent analysis enthusiasts, CAS 1531557-46-6 appears in innovations related to heterocyclic compounds and photovoltaic materials, bridging gaps between pharma and renewable energy. Its synthetic scalability and cost-efficiency are frequently discussed in process chemistry circles, alongside flow reactor optimizations.

Safety data for 1531557-46-6 emphasizes handling precautions under inert atmospheres, a common query among laboratory safety databases. While not classified as hazardous under standard regulations, its moisture sensitivity warrants desiccated storage—a detail critical for bench chemists.

In summary, 2-(4-chloro-3-methoxyphenyl)ethane-1-sulfonyl chloride (CAS 1531557-46-6) is a multifaceted reagent driving advancements in medicinal chemistry, agrochemicals, and materials science. Its integration into automated synthesis platforms and computational modeling workflows underscores its relevance in modern R&D ecosystems.